Cas no 915-67-3 (Amaranth)

• Product Name: Amaranth
• CAS No: 915-67-3
• MF: C₂₀H₁₄N₂NaO₁₀S₃
• MW: 561.517332553864
• MDL: MFCD00004076
• CID: 40214
• PubChem ID: 24890493
• Update Time: 2026-04-03

Amaranth Chemical and Physical Properties

Names and Identifiers

• Amaranth
• Acid Red 27
• C.I. 16185
• amaranth (C.I. 16185)
• amaranthe
• C.I. Acid Red 27
• Acid Red 27 (C.I.)
• trisodium 3-hydroxy-4-(4-sulphonato-1-naphthylazo)naphthalene-2,7-disulphonate
• E 123
• Amaranth red
• Food Red No. 2
• Amaranth solution
• Amaranth(Acidred27)
• AMARANTH(RG)
• Amaranth, Redx No 2 (E 123)
• Amaranth, Redx No 2 (E 123)neat
• 1302red
• 1508red
• amarant
• azoredr
• Azorubin S
• Azo-rubin S
• Bordeaux
• c.i.184
• CI Food Red 9
• Fast red
• FD & C Red Dye No. 2
• FD and Red No. 2
• INS 123
• l-rot3
• redno.2
• trisodium 2-hydroxy-1-(4-sulfonato-1-naphthylazo)naphthalene-3,6-disulfonate
• Azo Rubine S
• Bordeaux S
• Naphthol Red
• Wool Red 40 F
• FD&C Red No. 2
• Trisodium 3-hydroxy-4-(4-sulfonato-1-naphthylazo)-2,7-naphthalenedisulfonate
• Acid Red 27
• Food Red 9
• Lissamine
• Cranberry Red
• FD & C Red No. 2
• Azorubine S
• Amaranth J
• Amaranth R
• C.I. Food Red 9
• Amarant [Czech]
• Food red 2
• Amaranth 85
• Amacid Amaranth
• Kayaku Amaranth
• Rakuto Amaranth
• Edicol Amaranth
• Maple Amaranth
• Amaranth Extra
• Aizen Amaranth
• Java Amaranth
• Acid Amaranth
• Toyo Amaranth
• Amaranth Lake
• Red Dye No. 2
• Whortleberry Red
• Dolkwal Amaranth
• Takaoka Amaranth
• Shikiso Amaranth
• Hidacid Amaranth
• San-ei Amaranth
• 2,7-Naphthalenedisulfonic acid, 3-hydroxy-4-[(4-sulfo-1-naphthalenyl)azo]-, trisodium salt (9CI)
• Bordeaux S (6CI)
• C.I. Acid Red 27 (7CI)
• C.I. Acid Red 27, trisodium salt (8CI)
• 1-(4-Sulfo-1-naphthylazo)-2-naphthol-3,6-disulfonic acid trisodium salt
• 1302 Red
• 1508 Red
• 2-Hydroxy-1,1′-azonaphthalene-3,6,4′-trisulfonic acid trisodium salt
• Acid Amaranth I
• Acid Amaranth J
• Acid Amaranth N
• Acid Leather Red I 2BW
• Acid Leather Rubine S
• Amaranth (dye)
• Amaranth 307018
• Amaranth 36010
• Amaranth A
• Amaranth B
• Amaranth BPC
• Amaranth S
• Amaranth S Specially Pure
• Amaranth USP
• Amaranth WD
• Azo Red R
• Azo Rubine S-FQ
• Azo Rubine SF
• Azo Ruby S
• Basovit Red 470E
• Bordeaux S Extra Conc. A Export
• Bordeaux S Extra Pure A
• Borunil Red A-B
• Canacert Amaranth
• Carmine red E 123
• Certicol Amaranth S
• Cogilor Red 318.11
• AcidRed2

• MDL： MFCD00004076
• Inchi： 1S/C20H14N2O10S3.Na/c23-20-18(35(30,31)32)10-11-9-12(33(24,25)26)5-6-13(11)19(20)22-21-16-7-8-17(34(27,28)29)15-4-2-1-3-14(15)16;/h1-10,23H,(H,24,25,26)(H,27,28,29)(H,30,31,32);
• InChI Key： KSQCYWPBMKMMHA-UHFFFAOYSA-N
• SMILES： [Na].O=S(C1C=C2C=C(S(O)(=O)=O)C(=C(C2=CC=1)N=NC1C2C(=CC=CC=2)C(S(O)(=O)=O)=CC=1)O)(O)=O

Computed Properties

• Exact Mass: 603.92700
• Monoisotopic Mass: 603.927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 2
• Complexity: 1080
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 242

Experimental Properties

• Color/Form: Reddish brown to dark reddish brown powder or particles, 0.01% aqueous solution is rose red, odorless.
• Density: 1.5
• Melting Point: 220°C(lit.)
• Flash Point: 44 C
• Solubility: H2O: soluble10mg/mL
• Water Partition Coefficient: 50 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 241.69000
• LogP: 6.06870
• Merck: 375
• Color index: 16185
• λmax: 521(H2O)(lit.)
• Solubility: It is soluble in water (17.2g/100ml, 21 ℃), soluble in glycerol and propylene glycol, and the aqueous solution is purple. Slightly soluble in ethanol (0.5g/100ml50% ethanol), insoluble in oil.
• Sensitiveness: Sensitive to light

Amaranth Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 36/37/39
• RTECS：QJ6550000
• Hazardous Material Identification：
• Storage Condition：4°C, protect from light
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes 1,1'-azonaphthalenes
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Amaranth

Professional Introduction to Amaranth (CAS No. 915-67-3)

Amaranth, with the chemical name amaranthus carotenoid, is a naturally occurring pigment compound that has garnered significant attention in the field of pharmaceuticals and biotechnology. Its CAS number, CAS No. 915-67-3, identifies it as a distinct chemical entity with unique properties and applications. This introduction delves into the compound's characteristics, its role in modern research, and its potential implications for future medical advancements.

The molecular structure of amaranth is characterized by its complex chromophore system, which contributes to its vibrant color and stability under various conditions. This stability makes it an attractive candidate for use in drug formulations where color retention is crucial. Recent studies have highlighted the compound's ability to act as a photoprotectant, potentially reducing oxidative stress in biological systems.

In the realm of pharmaceutical research, amaranth has been explored for its potential anti-inflammatory properties. Preliminary studies indicate that it may modulate cytokine production and inhibit the activity of key inflammatory enzymes. These findings are particularly promising for the development of novel therapeutic agents targeting chronic inflammatory diseases.

Moreover, amaranth's role in nutraceutical applications cannot be overlooked. Its high antioxidant content has been linked to various health benefits, including improved cardiovascular health and enhanced immune function. Researchers are investigating its potential as a natural food additive to combat oxidative stress induced by dietary fats and environmental pollutants.

The compound's biocompatibility and low toxicity profile make it an appealing choice for biomedical applications. In vitro studies have demonstrated its compatibility with human cells, suggesting that it could be used in drug delivery systems without significant adverse effects. This characteristic is particularly important for developing targeted therapies that minimize side effects.

Recent advancements in synthetic chemistry have enabled the production of modified versions of amaranth with enhanced properties. These derivatives are being tested for their efficacy in treating neurological disorders, where oxidative damage plays a significant role. The ability of amaranth to cross the blood-brain barrier is a key focus of ongoing research, as it could revolutionize the treatment of conditions like Alzheimer's disease.

The industrial application of amaranth extends beyond pharmaceuticals into the field of cosmetics. Its natural dye properties make it a sustainable alternative to synthetic colorants in skincare products. Additionally, its photostability ensures that cosmetic formulations retain their color over time without degradation.

Environmental scientists are also exploring the potential of amaranth as a biosensor for detecting environmental pollutants. Its sensitivity to changes in pH and oxidation states makes it an effective tool for monitoring water quality and air pollution levels. This application aligns with global efforts to develop green chemistry solutions that minimize environmental impact.

The economic viability of amaranth production is another area of interest. Advances in agricultural techniques have led to increased yields of plants rich in this compound, making it more accessible for commercial use. This growth in supply is expected to drive down costs, making amaranth-based products more affordable for consumers worldwide.

Future research directions include exploring the synergistic effects of amaranth when combined with other bioactive compounds. Preliminary data suggest that its interaction with vitamins and minerals could enhance therapeutic outcomes, leading to more effective multi-targeted therapies.

In conclusion, amaranth (CAS No. 915-67-3) is a multifaceted compound with diverse applications across pharmaceuticals, nutraceuticals, cosmetics, and environmental science. Its unique properties and growing body of research support its potential as a key player in future medical and technological advancements.